Cas no 1173316-70-5 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide
• CAS No: 1173316-70-5
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 5981757
• PubChem ID: 43951076
• Update Time: 2025-05-20

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acrylamide
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-[4-(3-pyridinyl)-2-thiazolyl]-
• F0866-0725
• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]prop-2-enamide
• 1173316-70-5
• AKOS024601396
• (Z)-3-(1,3-benzodioxol-5-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)prop-2-enamide

• Inchi： 1S/C18H13N3O3S/c22-17(6-4-12-3-5-15-16(8-12)24-11-23-15)21-18-20-14(10-25-18)13-2-1-7-19-9-13/h1-10H,11H2,(H,20,21,22)
• InChI Key： IGWBSPPOZPVWBX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CN=C2)=CS1)(=O)C=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 351.06776246g/mol
• Monoisotopic Mass: 351.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• pka: 6.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide

The Chemical Compound CAS No. 1173316-70-5: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide

The compound with CAS No. 1173316-70-5, named (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylprop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzodioxole ring system, a thiazole moiety, and a pyridine group, all interconnected through an amide bond and a propenamide chain. The Z configuration at the double bond further adds to its structural uniqueness.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of benzodioxole, a derivative of benzene with two oxygen atoms in a cyclic structure, contributes to the molecule's stability and potential bioactivity. Similarly, the thiazole ring, known for its aromaticity and electron-withdrawing properties, enhances the compound's ability to interact with biological targets such as enzymes and receptors.

The pyridine group attached to the thiazole moiety introduces additional electronic complexity to the molecule. Pyridine derivatives are well-known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence the compound's solubility and bioavailability. Recent research has also shown that such groups can improve the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

The propenamide chain in this compound plays a crucial role in determining its pharmacokinetic properties. The double bond in this chain not only adds to the molecule's rigidity but also provides sites for potential stereochemical interactions. The Z configuration at this double bond ensures that the substituents on either side of the double bond are on the same side, which can influence the compound's overall shape and reactivity.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed that this compound has a high affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in pharmacology, this compound has also shown promise in materials science applications. Its unique structure makes it a candidate for use in organic electronics, where heterocyclic compounds are often used as semiconducting materials due to their ability to conduct electricity while maintaining stability under various conditions.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclizations. Researchers have employed both traditional methods and modern catalytic techniques to achieve high yields and purity levels. Recent breakthroughs in catalysis have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

Despite its numerous advantages, the compound also presents challenges in terms of scalability and cost-effectiveness. However, ongoing research into alternative synthetic pathways and green chemistry methods is expected to address these issues in the near future.

In conclusion, CAS No. 1173316-70_5 represents a cutting-edge example of how complex organic molecules can be designed and synthesized to meet specific functional requirements across multiple disciplines. With its unique structure and versatile properties, this compound holds immense potential for advancing both medical treatments and materials science technologies.